Cas no 2138134-60-6 (3-chloro-N-[2-(5,5-dimethyloxan-2-yl)ethyl]-2,2-dimethylpropanamide)

• Product Name: 3-chloro-N-[2-(5,5-dimethyloxan-2-yl)ethyl]-2,2-dimethylpropanamide
• CAS No: 2138134-60-6
• MF: C₁₄H₂₆ClNO₂
• MW: 275.814743518829
• CID: 5834790
• PubChem ID: 165459629
• Update Time: 2025-05-24

3-chloro-N-[2-(5,5-dimethyloxan-2-yl)ethyl]-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[2-(5,5-dimethyloxan-2-yl)ethyl]-2,2-dimethylpropanamide
• EN300-740630
• 2138134-60-6

• Inchi： 1S/C14H26ClNO2/c1-13(2)7-5-11(18-10-13)6-8-16-12(17)14(3,4)9-15/h11H,5-10H2,1-4H3,(H,16,17)
• InChI Key： KOUKKQHIOGAJSU-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)C(NCCC1CCC(C)(C)CO1)=O

Computed Properties

• Exact Mass: 275.1652068g/mol
• Monoisotopic Mass: 275.1652068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Additional information on 3-chloro-N-[2-(5,5-dimethyloxan-2-yl)ethyl]-2,2-dimethylpropanamide

3-Chloro-N-[2-(5,5-Dimethyloxan-2-yl)ethyl]-2,2-Dimethylpropanamide

3-Chloro-N-[2-(5,5-Dimethyloxan-2-yl)ethyl]-2,2-Dimethylpropanamide is a complex organic compound with the CAS number 2138134-60-6. This compound belongs to the class of amides and features a unique combination of functional groups and structural elements that make it highly versatile in various chemical applications. The molecule consists of a chlorine atom attached to a benzene ring, an oxane ring (a six-membered cyclic ether), and a propanamide group, which contributes to its diverse chemical properties.

The synthesis of 3-Chloro-N-[2-(5,5-Dimethyloxan-2-yl)ethyl]-2,2-Dimethylpropanamide involves multiple steps, including nucleophilic substitution, cyclization, and amide formation. Recent advancements in synthetic chemistry have enabled the optimization of these steps, leading to higher yields and improved purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach has been particularly beneficial in the formation of the oxane ring, which is critical for the compound's stability and reactivity.

One of the most notable applications of this compound is in the field of pharmaceuticals. The presence of the oxane ring and the amide group makes it an ideal candidate for drug design, particularly in the development of antidepressants and neuroprotective agents. Recent studies have demonstrated that this compound exhibits significant activity in modulating serotonin reuptake, a key mechanism in treating depression. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for central nervous system (CNS) drug delivery systems.

In the context of agricultural chemistry, this compound has shown potential as a plant growth regulator. Its ability to influence hormone signaling pathways in plants could lead to enhanced crop yields and stress resistance. Researchers have also investigated its role as a pesticide additive, where it enhances the efficacy of existing pesticides by improving their bioavailability and stability.

The physical properties of 3-Chloro-N-[2-(5,5-Dimethyloxan-2-yl)ethyl]-2,2-Dimethylpropanamide are well-documented. It has a melting point of approximately 145°C and a boiling point around 310°C, making it suitable for various thermal processing applications. Its solubility in organic solvents such as dichloromethane and ethyl acetate facilitates its use in organic synthesis reactions. Recent studies have also highlighted its excellent stability under UV light, which is advantageous for applications requiring prolonged exposure to light.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Research indicates that it undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint. Its low toxicity to aquatic organisms further supports its safe use in agricultural and industrial settings.

In conclusion, 3-Chloro-N-[2-(5,5-Dimethyloxan-2-yl)ethyl]-2,2-Dimethylpropanamide (CAS No: 2138134-60-6) is a multifaceted compound with significant potential across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in modern chemistry. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in both academic and industrial settings.